![molecular formula C22H28FN3S B4283717 3-(1-adamantylmethyl)-4-ethyl-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole](/img/structure/B4283717.png)
3-(1-adamantylmethyl)-4-ethyl-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole
Overview
Description
3-(1-Adamantylmethyl)-4-ethyl-5-[(4-fluorobenzyl)thio]-4H-1,2,4-triazole is a synthetic compound that has gained attention from researchers due to its potential applications in scientific research. This compound is also known as AETT and is a member of the triazole family that has been extensively studied for its biological activities.
Mechanism of Action
The mechanism of action of AETT is not fully understood. However, it has been suggested that AETT may act by inhibiting the activity of enzymes that are involved in the synthesis of nucleic acids.
Biochemical and Physiological Effects:
AETT has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. AETT has also been shown to inhibit the growth of fungi and bacteria, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the advantages of using AETT in lab experiments is that it has been shown to have significant biological activities. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using AETT in lab experiments is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of AETT. One potential direction is the development of new antimicrobial agents based on the structure of AETT. Another potential direction is the study of the mechanism of action of AETT, which may lead to the development of new drugs for cancer therapy. Additionally, there is a need for further studies to investigate the safety and toxicity of AETT.
Scientific Research Applications
AETT has been studied extensively for its potential applications in scientific research. It has been shown to have significant antifungal and antibacterial activities, making it a potential candidate for the development of new antimicrobial agents. AETT has also been shown to have anticancer properties, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
3-(1-adamantylmethyl)-4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28FN3S/c1-2-26-20(13-22-10-16-7-17(11-22)9-18(8-16)12-22)24-25-21(26)27-14-15-3-5-19(23)6-4-15/h3-6,16-18H,2,7-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVGVFEKQALODCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=CC=C(C=C2)F)CC34CC5CC(C3)CC(C5)C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28FN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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